Cas no 113368-12-0 (1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6-phenyl-)

• Product Name: 1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6-phenyl-
• CAS No: 113368-12-0
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 1201107
• PubChem ID: 135585419
• Update Time: 2025-04-20

1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]quinazolin-8(5H)-one, 6-phenyl-
• 6-phenyl-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
• 6-Phenyl-2H-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one
• CHEMBL343100
• 113368-12-0
• DTXSID80551363
• NSC-726809
• NSC726809
• 6-Phenyl-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one
• 6-Phenyl-7H-[1,5-g]quinazolin-8-one

• Inchi： 1S/C15H10N2O3/c18-15-10-6-12-13(20-8-19-12)7-11(10)16-14(17-15)9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： KHLLUCOCWXPNPB-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(C(NC(C4C=CC=CC=4)=N3)=O)=CC1=2

Computed Properties

• Exact Mass: 266.0692
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92